Direct electrochemical difluorination and azo-fluorination of gem-difluorostyrenes†
Organic Chemistry Frontiers Pub Date: 2023-11-22 DOI: 10.1039/D3QO00599B
Abstract
Herein, a direct electrolysis protocol for the chemo- and regio-selective difluorination, azo-fluorination, and fluoro-alkoxylation of gem-difluorostyrenes under mild conditions is demonstrated. The reaction enables the selective synthesis of a distinct type of long-chain perfluoroalkyl aromatics involving Et3N·3HF as the fluorine source with/without other nucleophiles. The reaction exhibits good functional group tolerance, and is amenable to gram-scale synthesis. Moreover, an electrochemical reduction of the benzyl C–F bond was also achieved.
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Journal Name：Organic Chemistry Frontiers
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